![molecular formula C17H20N2O2 B6646582 N-[[1-(hydroxymethyl)cyclopentyl]methyl]quinoline-4-carboxamide](/img/structure/B6646582.png)
N-[[1-(hydroxymethyl)cyclopentyl]methyl]quinoline-4-carboxamide
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Overview
Description
N-[[1-(hydroxymethyl)cyclopentyl]methyl]quinoline-4-carboxamide, also known as CPQM, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of quinoline carboxamides and has been shown to possess a wide range of biological activities.
Scientific Research Applications
N-[[1-(hydroxymethyl)cyclopentyl]methyl]quinoline-4-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, anti-tumor, and anti-viral activities. This compound has also been investigated for its potential as a neuroprotective agent, as it has been shown to protect against oxidative stress-induced neuronal damage.
Mechanism of Action
The exact mechanism of action of N-[[1-(hydroxymethyl)cyclopentyl]methyl]quinoline-4-carboxamide is not fully understood. However, it has been suggested that this compound exerts its biological effects by modulating various signaling pathways, including the NF-κB pathway and the MAPK pathway. This compound has also been shown to inhibit the activity of certain enzymes, such as COX-2 and MMP-9, which are involved in inflammation and tumor growth.
Biochemical and physiological effects:
This compound has been shown to possess a wide range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to reduce the expression of adhesion molecules, such as ICAM-1 and VCAM-1. This compound has also been shown to induce apoptosis in tumor cells and to inhibit viral replication.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[[1-(hydroxymethyl)cyclopentyl]methyl]quinoline-4-carboxamide for lab experiments is its relatively low toxicity. This compound has been shown to be well-tolerated in animal studies, with no significant adverse effects reported. However, one limitation of this compound is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on N-[[1-(hydroxymethyl)cyclopentyl]methyl]quinoline-4-carboxamide. One area of interest is the development of more efficient synthesis methods for this compound, which could improve its availability for research purposes. Another area of interest is the investigation of this compound's potential as a therapeutic agent for various diseases, including cancer and neurodegenerative disorders. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to identify potential drug targets for this compound.
Synthesis Methods
The synthesis of N-[[1-(hydroxymethyl)cyclopentyl]methyl]quinoline-4-carboxamide involves the condensation reaction of 1-(hydroxymethyl)cyclopentylamine with 4-chloroquinoline-3-carboxylic acid. The reaction is carried out in the presence of a suitable catalyst and solvent, and the product is purified by column chromatography. The yield of this compound is typically around 60-70%, and the compound is obtained as a white crystalline solid.
Properties
IUPAC Name |
N-[[1-(hydroxymethyl)cyclopentyl]methyl]quinoline-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O2/c20-12-17(8-3-4-9-17)11-19-16(21)14-7-10-18-15-6-2-1-5-13(14)15/h1-2,5-7,10,20H,3-4,8-9,11-12H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YEDOCCWOJKWGPT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(CNC(=O)C2=CC=NC3=CC=CC=C23)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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